Cas no 2287341-45-9 (1-(Chloromethyl)-3-(3,5-dichlorophenyl)bicyclo[1.1.1]pentane)

• Product Name: 1-(Chloromethyl)-3-(3,5-dichlorophenyl)bicyclo[1.1.1]pentane
• CAS No: 2287341-45-9
• MF: C₁₂H₁₁Cl₃
• MW: 261.57474064827
• CID: 6561586
• PubChem ID: 137946007
• Update Time: 2025-10-19

1-(Chloromethyl)-3-(3,5-dichlorophenyl)bicyclo[1.1.1]pentane Chemical and Physical Properties

Names and Identifiers

• EN300-6760888
• 2287341-45-9
• 1-(Chloromethyl)-3-(3,5-dichlorophenyl)bicyclo[1.1.1]pentane

• Inchi： 1S/C12H11Cl3/c13-7-11-4-12(5-11,6-11)8-1-9(14)3-10(15)2-8/h1-3H,4-7H2
• InChI Key： XQSODZCBENGWQX-UHFFFAOYSA-N
• SMILES： ClCC12CC(C3C=C(C=C(C=3)Cl)Cl)(C1)C2

Computed Properties

• Exact Mass: 259.992633g/mol
• Monoisotopic Mass: 259.992633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų

Additional information on 1-(Chloromethyl)-3-(3,5-dichlorophenyl)bicyclo[1.1.1]pentane

Introduction to 1-(Chloromethyl)-3-(3,5-dichlorophenyl)bicyclo[1.1.1]pentane (CAS No. 2287341-45-9)

The compound 1-(Chloromethyl)-3-(3,5-dichlorophenyl)bicyclo[1.1.1]pentane, identified by the CAS registry number 2287341-45-9, is a complex organic molecule with a unique bicyclic structure and substituted chloromethyl and dichlorophenyl groups. This compound has garnered attention in the fields of organic chemistry and materials science due to its potential applications in drug design, polymer synthesis, and advanced materials development.

Bicyclo[1.1.1]pentane is a highly strained bicyclic structure that imparts rigidity and stability to the molecule. The presence of a chloromethyl group (-CH₂Cl) at position 1 and a 3,5-dichlorophenyl group at position 3 introduces additional electronic and steric effects, which can influence the compound's reactivity and functionality. These substituents also make the molecule suitable for various chemical transformations, such as nucleophilic substitution and cross-coupling reactions.

Recent studies have explored the synthesis of this compound using novel methodologies that emphasize sustainability and efficiency. For instance, researchers have employed catalytic asymmetric synthesis to construct the bicyclic framework with high enantioselectivity, which is crucial for applications in chiral drug development.

The chloromethyl group in this compound serves as an electrophilic site, enabling it to participate in various nucleophilic reactions. This property has been leveraged in the development of new materials with tailored electronic properties, such as conductive polymers and advanced coatings.

In terms of applications, this compound has shown promise in the field of drug delivery systems due to its ability to form stable complexes with bioactive molecules. Additionally, its rigid structure makes it an ideal candidate for use in supramolecular chemistry and self-assembling systems.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure and reactivity of this compound at an unprecedented level of detail. These studies have provided insights into its potential as a building block for more complex molecular architectures.

In conclusion, 1-(Chloromethyl)-3-(3,5-dichlorophenyl)bicyclo[1.1.1]pentane (CAS No. 2287341-45-9) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop innovative solutions in organic synthesis and materials science.